Cas no 68041-22-5 (Benzo[a]pyrene-7-d(9CI))

Benzo[a]pyrene-7-d(9CI) structure
Benzo[a]pyrene-7-d(9CI) structure
Product Name:Benzo[a]pyrene-7-d(9CI)
CAS No:68041-22-5
Molecular Formula:C20H12
Molecular Weight:252.30928
CID:501630
PubChem ID:6911866

Benzo[a]pyrene-7-d(9CI) Properties

Names and Identifiers

    • Benzo[a]pyrene-7-d(9CI)
    • 7-deuteriobenzo[a]pyrene
    • 409375_ALDRICH
    • AC1OC54N
    • AG-G-59258
    • Benzo[a]pyrene-7-2H
    • Benzo[a]pyrene-7-d
    • CTK8F7965
    • 68041-22-5
    • Benzo[a]pyrene-7-d, 97% (CP)
    • DTXSID70425983
    • InChIKey: FMMWHPNWAFZXNH-QYKNYGDISA-N
    • Inchi: InChI=1S/C20H12/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1-12H/i4D
    • SMILES: C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C4C(=CC=C5)C=C3

Computed Properties

  • Exact Mass: 253.100177129g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 253.100177129g/mol
  • Heavy Atom Count: 20
  • Complexity: 372
  • Isotope Atom Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Refractive Index: 1.887
  • Boiling Point: 495°C at 760 mmHg
  • Melting Point: 176-178 °C(lit.)
  • Flash Point: 228.6°C
  • Density: 1.291

Benzo[a]pyrene-7-d(9CI) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02548-500mg
Benzo[a]pyrene-7-d(9CI)
68041-22-5
500mg
¥1748.0 2021-09-04

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